[4-(2-Hydroxyethyl)phenyl]acetonitrile

• CAS No.: 10266-43-0
• Molecular Formula: C10H11NO
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 2-[4-(2-hydroxyethyl)phenyl]acetonitrile
• InChI: InChI=1S/C10H11NO/c11-7-5-9-1-3-10(4-2-9)6-8-12/h1-4,12H,5-6,8H2
• InChI Key: WBSWDBBBFOPISO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCO)CC#N

Description

This compound has been identified as a secondary metabolite of the salt-tolerant fungus Penicillium chrysogenum HK14-01, isolated from the Yellow River Delta . It exhibits antimicrobial activity against Escherichia coli and Staphylococcus aureus, though with modest potency .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties of [4-(2-Hydroxyethyl)phenyl]acetonitrile, we compare it with structurally related acetonitrile derivatives, focusing on substituent effects, physicochemical properties, and biological activities.

Structural and Physicochemical Comparisons

The table below summarizes key differences:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Position/Type	Key Properties/Activities	References
[4-(2-Hydroxyethyl)phenyl]acetonitrile	C₉H₉NO	147.18	Para: 2-hydroxyethyl	Antimicrobial activity
(2-Hydroxyphenyl)acetonitrile	C₈H₇NO	133.15	Ortho: hydroxyl	Higher polarity due to intramolecular H-bonding
2-[4-(2-Hydroxyethoxy)phenyl]acetonitrile	C₁₀H₁₁NO₂	177.20	Para: 2-hydroxyethoxy	Enhanced solubility in polar solvents
2-[4-(Bis(2-hydroxyethyl)amino)phenyl]acetonitrile	C₁₂H₁₆N₂O₂	220.27	Para: bis(2-hydroxyethyl)amino	Higher boiling point (454°C predicted), basic pKa (~14.26)
2-[4-[(4-Methoxyphenyl)methoxy]phenyl]acetonitrile (O4I1)	C₁₅H₁₃NO₂	239.27	Para: 4-methoxybenzyl ether	Oct3/4 induction in somatic cells

Key Observations:

• Substituent Effects on Polarity : The hydroxyethyl group in the target compound increases hydrophilicity compared to simple phenylacetonitriles. However, derivatives like 2-[4-(2-hydroxyethoxy)phenyl]acetonitrile exhibit even greater solubility due to the ether linkage .
• Biological Activity: While [4-(2-Hydroxyethyl)phenyl]acetonitrile shows antimicrobial properties, O4I1 (a methoxy-substituted analog) demonstrates unique biological activity as an Oct3/4 inducer, highlighting how minor structural changes can drastically alter function .
• Thermal Stability: The bis(2-hydroxyethyl)amino derivative (C₁₂H₁₆N₂O₂) has a predicted boiling point of 454°C, significantly higher than the parent compound, likely due to increased hydrogen bonding and molecular weight .